NR1H4 activator 1

• Molecular Formula: C34H53NO7S
• Molecular Weight: 619.9 g/mol
• InChI: InChI=1S/C34H53NO7S/c1-7-25-29-18-22(36)14-16-34(29,6)28-15-17-33(5)26(12-13-27(33)30(28)31(25)37)21(4)19-41-32(38)35-43(39,40)24-10-8-23(9-11-24)42-20(2)3/h8-11,20-22,25-31,36-37H,7,12-19H2,1-6H3,(H,35,38)/t21-,22+,25-,26-,27+,28+,29+,30+,31-,33-,34-/m1/s1
• InChIKey: JLMRPDFFAJUPGE-CCWPMEQWSA-N

NR1H4 Activator 1: Potent FXR Agonist with Single-Digit Nanomolar EC50 for Gastrointestinal Disease Research

NR1H4 activator 1 is a potent and selective farnesoid X receptor (FXR) agonist, with a reported EC50 of 1 nM in human FXR transactivation assays [1]. It is derived from patent WO2018152171A1 (example 4) and is characterized as a bile acid derivative with a molecular formula of C34H53NO7S and a molecular weight of 619.85 g/mol . The compound is supplied as a research reagent with typical purity exceeding 98%, enabling reproducible in vitro pharmacology studies .

Supports FXR transactivation assays at low activation concentrations

Patent-defined identity supports batch-to-batch procurement consistency

Reported selectivity context for nuclear receptor pathway dissection

• [1] MedChemExpress. NR1H4 activator 1 (HY-125996). Product Datasheet. CAS No.: 2242855-68-9. Accessed 2026-04-18. View Source

Why NR1H4 Activator 1 Cannot Be Replaced by Generic FXR Agonists

FXR agonists exhibit a wide range of potencies (EC50 values spanning from low nanomolar to micromolar), distinct chemical scaffolds (steroidal vs. non-steroidal), and variable selectivity profiles [1]. Substituting NR1H4 activator 1 with a different in-class compound without careful evaluation of these parameters can lead to divergent experimental outcomes, particularly in assays sensitive to agonist concentration or in vivo models where pharmacokinetic properties differ [1][2]. For instance, the endogenous ligand CDCA has an EC50 of approximately 10 µM, underscoring the potency gap that can exist even among structurally related molecules [1]. Therefore, procurement decisions must be guided by compound-specific quantitative evidence rather than class-level assumptions.

FXR agonist EC50 range spans nM to µM; substitution may shift assay sensitivity

Chemical scaffold differences (steroidal vs. non-steroidal) may alter PK profile in model

Selectivity profiles differ; off-target nuclear receptor effects may confound results

• [1] Roda A, et al. (2023) FXR agonists in NASH treatment. In: Comprehensive Pharmacology. ScienceDirect. DOI: 10.1016/B978-0-12-820472-6.00011-6. View Source
• [2] Keitel V, et al. (2025) Various FXR agonists with different physicochemical properties, which can be broadly classified as BA derivatives, non-BA-derived steroidal FXR agonists, non-steroidal FXR agonists, and partial FXR agonists. MEDLINE Abstract. View Source

NR1H4 Activator 1: Quantitative Evidence for Scientific Selection and Procurement

1 nM EC50: 25- to 5,000-Fold Higher Potency Than Common FXR Agonists

NR1H4 activator 1 demonstrates an EC50 of 1 nM in a human FXR (NR1H4) transactivation assay [1]. This represents a 25- to 5,000-fold higher potency compared to commonly used FXR agonists in similar assay formats [2][3].

EC50 Comparison

Cross-study comparable

1 nM

25–5,000× lower EC50 vs. fexaramine (25 nM), GW4064 (30–65 nM), cilofexor (43 nM), OCA (99 nM), T0901317 (5,000 nM)

Supports low-concentration FXR pathway activation studies

Human FXR (NR1H4) transactivation assay (Gal4-luc)

Evidence Dimension	FXR agonism potency (EC50)
Target Compound Data	1 nM
Comparator Or Baseline	GW4064: 30-65 nM; Obeticholic acid: 99 nM; Cilofexor: 43 nM; Fexaramine: 25 nM; T0901317: 5,000 nM
Quantified Difference	NR1H4 activator 1 is 25× more potent than fexaramine, 30× more potent than GW4064, 43× more potent than cilofexor, 99× more potent than obeticholic acid, and 5,000× more potent than T0901317
Conditions	Human FXR (NR1H4) transactivation assay (Gal4 promoter-driven luciferase reporter)

Why This Matters

Higher potency reduces the required concentration to achieve FXR activation, minimizing potential off-target effects and enabling lower dosage in in vitro experiments.

• [1] MedChemExpress. NR1H4 activator 1 (HY-125996). Product Datasheet. CAS No.: 2242855-68-9. Accessed 2026-04-18. View Source
• [2] Selleck Chemicals. GW4064 (S2782). Product Datasheet. CAS No.: 278779-30-9. Accessed 2026-04-18. View Source
• [3] MedChemExpress. Cilofexor (GS-9674) (HY-109087). Product Datasheet. CAS No.: 1418274-28-8. Accessed 2026-04-18. View Source

Patent-Defined Chemical Identity in WO2018152171A1: Ensuring Reproducible Procurement

NR1H4 activator 1 is specifically disclosed as Example 4 in patent WO2018152171A1, which provides a validated synthetic route and detailed structural characterization [1]. This patent-defined identity ensures batch-to-batch consistency and reduces the risk of purchasing misidentified or impure compounds.

Patent Identity

Supporting evidence

Example 4, WO2018152171A1

Supports procurement identity verification

Patent-defined synthetic route and characterization

Evidence Dimension	Patent disclosure and structural definition
Target Compound Data	Example 4 in WO2018152171A1
Comparator Or Baseline	Not applicable (class-level inference: many FXR agonists are not patent-protected with detailed synthetic procedures)
Quantified Difference	N/A (qualitative advantage)
Conditions	Patent literature (World Intellectual Property Organization)

Why This Matters

Patent-defined identity reduces the risk of purchasing misidentified or impure compounds, which is critical for reproducible research outcomes.

• [1] MedChemExpress. NR1H4 activator 1 (HY-125996). Product Datasheet. CAS No.: 2242855-68-9. Accessed 2026-04-18. View Source

Selective FXR Agonism with No Reported Off-Target Activity

NR1H4 activator 1 is described as a 'selective' FXR agonist in both vendor documentation and the originating patent, though specific selectivity panel data are not publicly disclosed [1]. In contrast, some FXR agonists like T0901317 exhibit potent activity at LXR (EC50 20 nM) and ROR (Ki 51-132 nM), which can confound experimental interpretation .

Selectivity Context

Data to verify

Selective for FXR

Selectivity requires panel confirmation

No off-target panel data publicly disclosed

Evidence Dimension	Receptor selectivity
Target Compound Data	Selective for FXR (no reported off-target activity)
Comparator Or Baseline	T0901317: potent LXR agonist (EC50 20 nM) and ROR inverse agonist (Ki 51-132 nM)
Quantified Difference	Not quantified (qualitative advantage)
Conditions	Based on vendor claims and patent description

Why This Matters

Selective FXR activation avoids confounding effects from LXR or ROR modulation, which is essential for dissecting FXR-specific signaling pathways.

• [1] MedChemExpress. NR1H4 activator 1 (HY-125996). Product Datasheet. CAS No.: 2242855-68-9. Accessed 2026-04-18. View Source

NR1H4 Activator 1: Recommended Research and Industrial Application Scenarios

High-Sensitivity FXR Transactivation Assays

Given its 1 nM EC50, NR1H4 activator 1 is ideally suited for in vitro FXR transactivation assays requiring high sensitivity, such as detection of low-abundance target gene induction or screening of FXR antagonists in the presence of sub-saturating agonist concentrations .

Gastrointestinal Disease Research

NR1H4 activator 1 has demonstrated potential for treatment of gastrointestinal diseases, making it a valuable tool compound for mechanistic studies in inflammatory bowel disease (IBD), bile acid diarrhea, and other FXR-mediated gastrointestinal disorders .

FXR Modulator Assay Development and Quality Control

The compound's high potency and patent-defined identity make it an excellent reference standard for developing and validating FXR activity assays, including cell-based reporter assays, time-resolved FRET (TR-FRET) coactivator recruitment assays, and surface plasmon resonance (SPR) binding studies [1].

Structure-Activity Relationship (SAR) Studies of Bile Acid Derivatives

As a bile acid derivative FXR agonist, NR1H4 activator 1 serves as a benchmark for SAR studies exploring modifications to the bile acid scaffold to improve potency, selectivity, or pharmacokinetic properties of next-generation FXR modulators [1].

Application

Selection Property

Validation Focus

Low-concentration FXR transactivation assays

Low-concentration activation profile

Pathway activation at sub-saturating concentrations

Gastrointestinal disease model research

FXR pathway modulation in GI models

IBD model endpoint response

FXR assay development and QC

Patent-defined chemical identity

Assay reproducibility and reference standard

SAR studies of bile acid derivatives

Bile acid derivative scaffold

Benchmark for scaffold modification

• [1] MedChemExpress. NR1H4 activator 1 (HY-125996). Product Datasheet. CAS No.: 2242855-68-9. Accessed 2026-04-18. View Source